Cas no 153863-39-9 (1H-Pyrazole-4-methanol, 5-(1-methylethyl)-1-phenyl-)

• Product Name: 1H-Pyrazole-4-methanol, 5-(1-methylethyl)-1-phenyl-
• CAS No: 153863-39-9
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 1327796
• Update Time: 2024-08-18

1H-Pyrazole-4-methanol, 5-(1-methylethyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol, 5-(1-methylethyl)-1-phenyl-

• Inchi： 1S/C13H16N2O/c1-10(2)13-11(9-16)8-14-15(13)12-6-4-3-5-7-12/h3-8,10,16H,9H2,1-2H3
• InChI Key： LXIKHUQFOQZGNZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C(C)C)=C(CO)C=N1

Computed Properties

• Exact Mass: 216.12638

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 348.7±27.0 °C(Predicted)
• PSA: 38.05
• pka: 13.99±0.10(Predicted)